Cas no 57277-26-6 (4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid)

• Product Name: 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid
• CAS No: 57277-26-6
• MF: C₁₄H₁₄O₆S₂
• MW: 342.387362003326
• CID: 5234889
• Update Time: 2025-06-07

4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid

• Inchi： 1S/C14H14O6S2/c1-9-3-5-11(7-13(9)21(15,16)17)12-6-4-10(2)14(8-12)22(18,19)20/h3-8H,1-2H3,(H,15,16,17)(H,18,19,20)
• InChI Key： OOSRCPZGXADJEC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(S(O)(=O)=O)=C2)=CC=C(C)C(S(O)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid

Introduction to 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid (CAS No. 57277-26-6)

4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 57277-26-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bisulfonic acid derivative of biphenyl exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of two sulfonic acid groups at the para positions of a dimethylated biphenyl core imparts strong solubility in polar solvents and potential applications in drug design and material science.

The compound's molecular structure, characterized by a rigid aromatic backbone and polar functional groups, makes it an attractive candidate for further chemical modifications. In recent years, advancements in computational chemistry and synthetic methodologies have enabled researchers to explore the reactivity and applications of such compounds more deeply. The 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid molecule has been studied for its role in developing novel ligands for metal-organic frameworks (MOFs) and as a precursor in the synthesis of complex organic architectures.

One of the most compelling aspects of 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid is its potential utility in pharmaceutical applications. The sulfonic acid groups can act as hydrogen bond donors and acceptors, facilitating interactions with biological targets such as enzymes and receptors. This property has been leveraged in the design of inhibitors and activators for therapeutic purposes. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity in neurological disorders, showcasing the compound's versatility as a pharmacophore.

Recent research has also highlighted the compound's role in materials science. The biphenyl core provides rigidity and stability, while the sulfonic acid groups enhance hydrophilicity. This balance of properties has led to its use in creating functional polymers and coatings that exhibit both mechanical strength and water resistance. Such materials are particularly valuable in industries requiring durable yet adaptable formulations.

The synthesis of 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and electrochemical methods, have been employed to achieve high yields and purity. These methodologies align with the broader trend toward greener chemistry, where efficiency and environmental impact are prioritized.

In addition to its synthetic significance, 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid has been explored in the context of bioimaging and diagnostics. The compound's ability to form stable complexes with metal ions allows for the development of luminescent probes used in cellular imaging. Such probes can help researchers visualize biological processes with high precision, contributing to a better understanding of disease mechanisms.

The future prospects for 4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid are vast. Ongoing studies aim to expand its applications into nanotechnology and biomedicine. For example, researchers are investigating its potential as a component in drug delivery systems, where its structural features could enhance targeting efficiency. Furthermore, its role in creating smart materials that respond to external stimuli is being explored.

In conclusion,4,4'-dimethyl-[1,1'-biphenyl]-3,3'-disulfonic acid (CAS No. 57277-26-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional properties make it a cornerstone in chemical biology and pharmaceutical research. As synthetic methods continue to evolve and new discoveries are made, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.